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Compound of Interest

tert-Butyl (4-methylpyridin-2-
Compound Name:
yl)carbamate

Cat. No.: B1337354

Technical Support Center: tert-Butyl (4-
methylpyridin-2-yl)carbamate

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the storage and handling of tert-Butyl (4-methylpyridin-2-
yl)carbamate (CAS No. 90101-20-5).

Safety and Handling Data

The following table summarizes the key quantitative data and hazard information for tert-Butyl
(4-methylpyridin-2-yl)carbamate. It is important to note that there are conflicting hazard
classifications from different suppliers. Therefore, it is recommended to handle this compound
with caution and adhere to the more stringent safety precautions.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1337354?utm_src=pdf-interest
https://www.benchchem.com/product/b1337354?utm_src=pdf-body
https://www.benchchem.com/product/b1337354?utm_src=pdf-body
https://www.benchchem.com/product/b1337354?utm_src=pdf-body
https://www.benchchem.com/product/b1337354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization

Check Availability & Pricing

Parameter Value Reference
Chemical Formula C11H16N202

Molecular Weight 208.26 g/mol

Physical Form Solid

GHS Classification (Sigma-
Aldrich)

Acute Toxicity 4, Oral (H302)

Signal Word (Sigma-Aldrich)

Warning

Pictogram (Sigma-Aldrich)

GHSO07 (Exclamation Mark)

GHS Classification (TCI

Chemicals)

Not a hazardous substance or

mixture

Storage Class

11 (Combustible Solids)

Recommended Storage

Temperature

Room Temperature

Experimental Workflow and Safety Precautions

The following diagram outlines the recommended workflow for handling tert-Butyl (4-

methylpyridin-2-yl)carbamate, from receiving the compound to its disposal, incorporating key
safety measures at each stage.
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(Receiving and Inspection)

Proper Storage

Store in a cool, dry,
well-ventilated area
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Caption: Workflow for safe handling of tert-Butyl (4-methylpyridin-2-yl)carbamate.

Troubleshooting and Frequently Asked Questions

(FAQs)

Q1: There is conflicting information about the hazards of this compound. How should | handle
it?

Al: Itis true that different suppliers provide conflicting hazard classifications. For instance, one
supplier classifies it as "Acute Toxicity 4, Oral" (H302) with a "Warning" signal word, while
another states it is "not a hazardous substance or mixture”. In such cases, it is best practice to
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err on the side of caution. We recommend handling tert-Butyl (4-methylpyridin-2-
yl)carbamate as if it were hazardous, following the more stringent safety precautions. This
includes using appropriate personal protective equipment (PPE), working in a well-ventilated
area such as a fume hood, and avoiding ingestion and direct contact with skin and eyes.

Q2: What are the proper storage conditions for tert-Butyl (4-methylpyridin-2-yl)carbamate?

A2: The compound should be stored in a tightly closed container in a cool, dry, and well-
ventilated place.[1] A storage temperature of 2-8°C is also recommended by some suppliers for
similar compounds to ensure long-term stability.[2]

Q3: What personal protective equipment (PPE) should | wear when handling this compound?
A3: To minimize exposure, the following PPE is recommended:

e Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: A lab coat and, if there is a risk of significant exposure, additional
protective clothing.

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
is advised.[3]

Q4: What should | do in case of a spill?
A4: In the event of a spill, you should:

Evacuate the area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the solid material, avoiding dust generation, and place it in a sealed
container for disposal.[1]
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e Clean the spill area thoroughly with a suitable solvent.
Q5: What are the signs of degradation of this compound, and how can | avoid it?

A5: Carbamates can be susceptible to hydrolysis under acidic or basic conditions, and pyridine
derivatives can be sensitive to strong oxidizing agents. Signs of degradation could include a
change in color or the appearance of an unexpected odor. To avoid degradation, store the
compound in a tightly sealed container, away from incompatible materials such as strong acids,
strong bases, and oxidizing agents.

Q6: What is the appropriate method for disposing of waste tert-Butyl (4-methylpyridin-2-
yl)carbamate?

A6: Waste material should be disposed of in accordance with local, state, and federal
regulations. It is generally recommended to dispose of chemical waste through a licensed
professional waste disposal service.[1] Ensure the waste is collected in a clearly labeled,
sealed container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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